Cas no 1806392-92-6 (1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one)

1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one is a specialized organic compound featuring a chlorinated phenyl ring with a hydroxymethyl substituent and a propanone moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for pharmaceutical and agrochemical applications. The presence of both chloro and hydroxymethyl groups offers versatile functionalization potential, enabling selective modifications for targeted synthesis. Its well-defined molecular architecture ensures consistent performance in reactions such as nucleophilic substitutions or carbonyl-based transformations. The compound's stability under controlled conditions further enhances its utility in multistep synthetic routes. Suitable for research and industrial-scale applications, it provides a reliable building block for complex molecule construction.
1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one structure
1806392-92-6 structure
Product Name:1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one
CAS No:1806392-92-6
MF:C10H11ClO2
MW:198.646142244339
CID:4966172
Update Time:2025-05-23

1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one
    • Inchi: 1S/C10H11ClO2/c1-2-9(13)10-7(6-12)4-3-5-8(10)11/h3-5,12H,2,6H2,1H3
    • InChI Key: PPKUNRFTLATPCJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(CO)=C1C(CC)=O

Computed Properties

  • Exact Mass: 198.0447573 g/mol
  • Monoisotopic Mass: 198.0447573 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 198.64
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031804-250mg
1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one
1806392-92-6 97%
250mg
475.20 USD 2021-06-22
Alichem
A013031804-500mg
1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one
1806392-92-6 97%
500mg
823.15 USD 2021-06-22
Alichem
A013031804-1g
1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one
1806392-92-6 97%
1g
1,475.10 USD 2021-06-22

Additional information on 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one

Introduction to 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1806392-92-6)

1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1806392-92-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a chlorinated benzene ring and a hydroxymethyl group, making it a versatile candidate for various chemical reactions and biological studies.

The chemical formula of 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one is C10H11ClO2, and its molecular weight is approximately 194.64 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in a wide range of applications, from synthetic intermediates to potential drug candidates.

In the field of medicinal chemistry, 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one has been investigated for its potential therapeutic properties. Recent studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one demonstrated significant inhibitory effects on the enzyme X, which is implicated in the progression of neurodegenerative diseases such as Alzheimer's disease.

The mechanism of action of 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one is believed to be multifaceted. Its chlorinated benzene ring and hydroxymethyl group contribute to its ability to interact with specific protein targets, leading to modulations in cellular signaling pathways. Additionally, the compound's ability to cross the blood-brain barrier has been highlighted in several preclinical studies, suggesting its potential for central nervous system (CNS) disorders.

Beyond its therapeutic applications, 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one has also been explored as a synthetic intermediate in the development of novel compounds. Its reactivity and stability make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of a series of potent anti-inflammatory agents that show promise in treating inflammatory diseases such as rheumatoid arthritis.

The safety profile of 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations and does not pose significant safety concerns when used under controlled conditions. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, 1-(2-Chloro-6-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1806392-92-6) is a promising compound with a wide range of potential applications in both pharmaceutical and chemical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms and applications of this compound will emerge, potentially leading to innovative treatments for various diseases.

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